Cas no 85983-54-6 (3-Chloro-4-(3,5-dimethyl-1-piperidinyl)aniline)

• Product Name: 3-Chloro-4-(3,5-dimethyl-1-piperidinyl)aniline
• CAS No: 85983-54-6
• MF: C₁₃H₁₉ClN₂
• MW: 238.756362199783
• MDL: MFCD08691848
• CID: 879794
• PubChem ID: 13176087
• Update Time: 2025-04-24

3-Chloro-4-(3,5-dimethyl-1-piperidinyl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(3,5-dimethylpiperidin-1-yl)aniline
• 3-chloro-4-(3,5-dimethyl-1-piperidinyl)aniline(SALTDATA: FREE)
• CHEMBRDG-BB 9026382
• MFCD08691848
• 85983-54-6
• BS-36933
• CS-0118491
• AKOS022060361
• SCHEMBL11202420
• 3-CHLORO-4-(3,5-DIMETHYL-1-PIPERIDINYL)ANILINE
• AKOS000102665
• 3-Chloro-4-(3,5-dimethyl-1-piperidinyl)aniline, AldrichCPR
• DTXSID00524852
• 3-Chloro-4-(3,5-dimethyl-1-piperidinyl)aniline

• MDL： MFCD08691848
• Inchi： 1S/C13H19ClN2/c1-9-5-10(2)8-16(7-9)13-4-3-11(15)6-12(13)14/h3-4,6,9-10H,5,7-8,15H2,1-2H3
• InChI Key： DEZBYVVELTVSTE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1N1CC(C)CC(C)C1)N

Computed Properties

• Exact Mass: 238.12400
• Monoisotopic Mass: 238.1236763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 1.105
• Boiling Point: 383.2°C at 760 mmHg
• Flash Point: 185.5°C
• Refractive Index: 1.558
• PSA: 29.26000
• LogP: 4.05070

Additional information on 3-Chloro-4-(3,5-dimethyl-1-piperidinyl)aniline

3-Chloro-4-(3,5-dimethylpiperidin-1-yl)aniline (CAS 85983-54-6): A Comprehensive Overview of Properties and Applications

3-Chloro-4-(3,5-dimethylpiperidin-1-yl)aniline, with CAS number 85983-54-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This aniline derivative features a unique molecular structure combining a chloro-substituted aromatic ring with a 3,5-dimethylpiperidine moiety, making it valuable for various synthetic applications.

The compound's molecular formula is C₁₃H₁₉ClN₂, with a molecular weight of 238.76 g/mol. Its structural features include: a chloro group at the 3-position, an amino group at the 4-position, and a 3,5-dimethylpiperidin-1-yl substituent. This combination creates interesting electronic and steric properties that influence its reactivity and potential applications.

Recent studies highlight the growing importance of 3-Chloro-4-(3,5-dimethylpiperidin-1-yl)aniline in medicinal chemistry. Researchers are particularly interested in its potential as: a building block for drug discovery, a precursor for pharmaceutical intermediates, and a component in specialty chemicals. The compound's structural motifs appear in several biologically active molecules, making it valuable for structure-activity relationship studies.

From a synthetic chemistry perspective, CAS 85983-54-6 offers several advantages: moderate solubility in common organic solvents, stability under standard conditions, and versatile reactivity patterns. These properties make it suitable for various organic transformations, including coupling reactions, substitutions, and cyclizations. The presence of both electron-donating (amino group) and electron-withdrawing (chloro group) substituents creates interesting electronic effects that can be exploited in synthetic design.

The pharmaceutical industry has shown increasing interest in 3-Chloro-4-(3,5-dimethylpiperidin-1-yl)aniline derivatives due to their potential biological activities. Recent patent literature suggests applications in: CNS-targeting compounds, enzyme inhibitors, and receptor modulators. The 3,5-dimethylpiperidine moiety in particular is recognized for its ability to influence pharmacokinetic properties, making it valuable in drug design.

Quality control of 3-Chloro-4-(3,5-dimethylpiperidin-1-yl)aniline typically involves analytical techniques such as: HPLC (High Performance Liquid Chromatography), GC-MS (Gas Chromatography-Mass Spectrometry), and NMR (Nuclear Magnetic Resonance) spectroscopy. These methods ensure the compound meets the required purity standards for research and industrial applications, typically ≥95% purity for most synthetic uses.

Storage and handling recommendations for CAS 85983-54-6 include: protection from light and moisture, storage at room temperature or below, and use of appropriate personal protective equipment. While not classified as highly hazardous, standard laboratory safety protocols should be followed when working with this compound, including proper ventilation and avoidance of direct contact.

The market for 3-Chloro-4-(3,5-dimethylpiperidin-1-yl)aniline has shown steady growth, driven by increasing demand from: pharmaceutical research organizations, contract research organizations (CROs), and academic institutions. Current market trends indicate particular interest from researchers working on neurological disorders and metabolic diseases, where the compound's structural features may offer therapeutic advantages.

Environmental and regulatory aspects of 3-Chloro-4-(3,5-dimethylpiperidin-1-yl)aniline production and use are becoming increasingly important. Manufacturers are focusing on: green chemistry approaches, waste minimization strategies, and energy-efficient synthesis routes. These developments align with broader industry trends toward sustainable chemical production.

Future research directions for CAS 85983-54-6 may include: exploration of novel synthetic methodologies, investigation of biological activities, and development of innovative formulations. The compound's versatility suggests it will remain an important tool for chemists and researchers in various fields for years to come.

For researchers seeking alternatives or related compounds, several structural analogs of 3-Chloro-4-(3,5-dimethylpiperidin-1-yl)aniline may be of interest, including variations in: the halogen substitution pattern, piperidine ring substituents, or amino group modifications. Such derivatives can provide valuable structure-activity relationship information for specific applications.

In conclusion, 3-Chloro-4-(3,5-dimethylpiperidin-1-yl)aniline (CAS 85983-54-6) represents an important building block in modern chemical research with diverse applications in pharmaceutical development and specialty chemical synthesis. Its unique structural features and versatile reactivity continue to make it a valuable compound for researchers across multiple disciplines.